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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for methyl 3-
chloropropionate, a crucial intermediate in various chemical syntheses. The following

sections detail its physical and chemical properties, toxicological profile, and recommended

safety procedures, supported by experimental methodologies and visual workflows to ensure

safe handling and use in a laboratory setting.

Chemical and Physical Properties
Methyl 3-chloropropionate is a colorless to pale yellow liquid with a characteristic odor.[1] It is

an ester derived from 3-chloropropanoic acid and methanol.[1] The following table summarizes

its key physical and chemical properties.
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Property Value Source(s)

Molecular Formula C₄H₇ClO₂ [2]

Molecular Weight 122.55 g/mol [2]

CAS Number 6001-87-2 [2]

Boiling Point 156 °C [2]

Density 1.2 g/cm³ [2]

Flash Point 40 °C (closed cup) [2]

Solubility

Soluble in organic solvents like

ethanol and ether; limited

solubility in water.

[3]

Toxicological Information
The toxicological profile of methyl 3-chloropropionate indicates that it is a hazardous

substance requiring careful handling. It is classified as a flammable liquid and causes skin, eye,

and respiratory irritation.[4][5] While specific quantitative toxicity data is limited in publicly

available literature, the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a clear hazard profile.

Hazard Classification GHS Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Specific target organ toxicity –

single exposure (respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source:[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.biosynth.com/p/GAA00187/6001-87-2-methyl-3-chloropropionate
https://www.biosynth.com/p/GAA00187/6001-87-2-methyl-3-chloropropionate
https://www.biosynth.com/p/GAA00187/6001-87-2-methyl-3-chloropropionate
https://www.biosynth.com/p/GAA00187/6001-87-2-methyl-3-chloropropionate
https://www.biosynth.com/p/GAA00187/6001-87-2-methyl-3-chloropropionate
https://www.biosynth.com/p/GAA00187/6001-87-2-methyl-3-chloropropionate
https://www.smolecule.com/products/s793627
https://www.benchchem.com/product/b1361392?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-chloropropionate
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-chloropropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Safety Assessment
The following sections outline the methodologies for key toxicological assessments relevant to

methyl 3-chloropropionate. These protocols are based on internationally recognized

guidelines.

Acute Dermal Irritation/Corrosion: OECD Test Guideline
404
This test determines the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: A single healthy young adult albino rabbit is used for the initial test.

Test Site Preparation: Approximately 24 hours before the test, the fur on the dorsal area of

the trunk is clipped.

Application of Test Substance: A dose of 0.5 mL of liquid methyl 3-chloropropionate is

applied to a small area (approximately 6 cm²) of the clipped skin. The treated area is covered

with a gauze patch and a semi-occlusive dressing.

Exposure Duration: The exposure period is 4 hours.

Observation: After the exposure period, the dressing and any residual test substance are

removed. The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after removal.

Scoring: The severity of skin reactions is scored according to a standardized grading system.

Confirmatory Testing: If a corrosive effect is not observed, the response is confirmed in up to

two additional animals.

Acute Eye Irritation/Corrosion: OECD Test Guideline 405
This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:
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Animal Model: A single healthy young adult albino rabbit is used.

Procedure: A single dose of 0.1 mL of methyl 3-chloropropionate is instilled into the

conjunctival sac of one eye. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for ocular lesions (corneal opacity, iritis, conjunctival

redness, and chemosis) at 1, 24, 48, and 72 hours after instillation.

Scoring: The severity of eye reactions is graded using a standardized scoring system.

Reversibility: The reversibility of any observed effects is assessed over a period of up to 21

days.

In Vitro Respiratory Irritation Assessment
As there is no specific OECD guideline for in vitro respiratory irritation testing of this chemical, a

representative protocol is described based on current scientific approaches using

reconstructed human airway epithelial models.

Methodology:

Test System: A three-dimensional reconstructed human bronchial/tracheal epithelial model

(e.g., EpiAirway™) is used. This model consists of differentiated, mucociliary epithelial cells

cultured at the air-liquid interface (ALI).

Exposure: The test substance is applied to the apical surface of the tissue model. For volatile

liquids like methyl 3-chloropropionate, a vapor exposure system is typically used to mimic

inhalation.

Dose Range: A range of concentrations of the test substance is applied to different tissue

cultures to determine a dose-response relationship.

Incubation: The tissues are exposed for a defined period (e.g., 1 to 6 hours).

Endpoint Measurement: Following exposure, cell viability is assessed using a quantitative

assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

A decrease in cell viability indicates cytotoxicity and potential for irritation.
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Data Analysis: The concentration that reduces cell viability by 50% (IC50) is calculated to

determine the irritancy potential of the substance.

Safety and Handling
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling methyl 3-chloropropionate to

determine the appropriate PPE.
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Personal Protective Equipment (PPE)

Laboratory Environment

Eye Protection
(Safety Goggles/Face Shield)

Potential for splashes

Skin Protection
(Chemical-resistant Gloves, Lab Coat)

Potential for skin contact

Respiratory Protection
(Use in a well-ventilated area or with a respirator)

Potential for inhalation of vapors
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Safe Handling Workflow for Methyl 3-Chloropropionate

Start: 
Obtain Methyl 3-Chloropropionate

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Handle in a Fume Hood

Perform Experiment

Spill Occurs

No

Decontaminate Work Area

Yes

Follow Spill Response Protocol

Yes

Dispose of Waste Properly

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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